Cas no 102571-35-7 (Ethanaminium,2-[[4-(acetylamino)phenyl]thio]-N,N-diethyl-N-methyl-, iodide (1:1))

• Product Name: Ethanaminium,2-[[4-(acetylamino)phenyl]thio]-N,N-diethyl-N-methyl-, iodide (1:1)
• CAS No: 102571-35-7
• MF: C₁₅H₂₅IN₂OS
• MW: 408.34127497673
• CID: 188370
• PubChem ID: 59522
• Update Time: 2025-04-19

Ethanaminium,2-[[4-(acetylamino)phenyl]thio]-N,N-diethyl-N-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanaminium,2-[[4-(acetylamino)phenyl]thio]-N,N-diethyl-N-methyl-, iodide (1:1)
• 2-(4-acetamidophenyl)sulfanylethyl-diethyl-methyl-azanium iodide
• 2-(4-acetamidophenyl)sulfanylethyl-diethyl-methylazanium,iodide
• [2-(4-Acetylamino-phenylmercapto)-aethyl]-diaethyl-methyl-ammonium, Jodid
• [2-(4-acetylamino-phenylsulfanyl)-ethyl]-diethyl-methyl-ammonium, iodide
• AC1L1RDZ
• AC1Q1TIA
• ACMC-1BQXG
• AMMONIUM, (2-(p-ACETAMIDOPHENYL)THIOETHYL)DIETHYLMETHYL-, IODIDE
• CTK4A1219
• USAF A-12627
• 2-(4-acetamidophenyl)sulfanylethyl-diethylmethyl-azanium iodide
• 2-(4-acetamidophenyl)sulfanylethyl-diethyl-methylazanium;iodide
• N,N-Diethyl-beta-(p-acetamidophenylthio)ethylamine methiodide
• 2-(4-acetamidophenyl)sulfanylethyl-diethyl-methylazanium iodide
• 102571-35-7

• Inchi： 1S/C15H24N2OS.HI/c1-5-17(4,6-2)11-12-19-15-9-7-14(8-10-15)16-13(3)18;/h7-10H,5-6,11-12H2,1-4H3;1H
• InChI Key： IDRVTRIJGYFJBL-UHFFFAOYSA-N
• SMILES： [I-].S(C1C=CC(=CC=1)NC(C)=O)CC[N+](C)(CC)CC

Computed Properties

• Exact Mass: 382.8772
• Monoisotopic Mass: 408.07323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 271
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 31.17